Cas no 2098131-64-5 (Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate)

Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate is a brominated heterocyclic compound featuring an azetidine core functionalized with two bromomethyl groups and a Boc-protected nitrogen. This intermediate is valuable in organic synthesis, particularly in the construction of azetidine-containing scaffolds for pharmaceutical applications. The presence of reactive bromomethyl groups enables further functionalization through nucleophilic substitution or cross-coupling reactions, while the Boc group offers stability and selective deprotection under mild acidic conditions. Its well-defined structure and high purity make it suitable for precise medicinal chemistry applications, including the development of bioactive molecules and constrained peptidomimetics. The compound is typically handled under inert conditions due to its sensitivity to moisture and light.
Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate structure
2098131-64-5 structure
Product Name:Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate
CAS No:2098131-64-5
MF:C10H17Br2NO2
MW:343.055481672287
MDL:MFCD30002804
CID:4756410
PubChem ID:121207694
Update Time:2026-02-26

Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate
    • SCHEMBL24650694
    • AKOS026716914
    • DB-173738
    • AS-77812
    • CS-0183821
    • 2098131-64-5
    • P19872
    • MFCD30002804
    • 1-Boc-3,3-bis(bromomethyl)azetidine
    • SY323476
    • EN300-1678874
    • t-Butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate
    • F2147-4170
    • 1-Azetidinecarboxylic acid, 3,3-bis(bromomethyl)-, 1,1-dimethylethyl ester
    • Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate
    • MDL: MFCD30002804
    • Inchi: 1S/C10H17Br2NO2/c1-9(2,3)15-8(14)13-6-10(4-11,5-12)7-13/h4-7H2,1-3H3
    • InChI Key: PTPMUVBEPVNPSQ-UHFFFAOYSA-N
    • SMILES: BrCC1(CBr)CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 342.96055g/mol
  • Monoisotopic Mass: 340.9626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.5
  • Molecular Weight: 343.06g/mol

Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T310251-100mg
tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate
2098131-64-5
100mg
$ 50.00 2022-06-02
TRC
T310251-500mg
tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate
2098131-64-5
500mg
$ 135.00 2022-06-02
TRC
T310251-1g
tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate
2098131-64-5
1g
$ 210.00 2022-06-02
abcr
AB545970-1 g
t-Butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate; .
2098131-64-5
1g
€289.50 2023-07-11
abcr
AB545970-5 g
t-Butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate; .
2098131-64-5
5g
€782.50 2023-07-11
abcr
AB545970-10 g
t-Butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate; .
2098131-64-5
10g
€1,275.50 2023-07-11
Chemenu
CM429526-1g
tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate
2098131-64-5 95%+
1g
$171 2022-09-01
Chemenu
CM429526-5g
tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate
2098131-64-5 95%+
5g
$522 2023-02-02
Chemenu
CM429526-10g
tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate
2098131-64-5 95%+
10g
$870 2023-02-02
Chemenu
CM429526-25g
tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate
2098131-64-5 95%+
25g
$1740 2023-02-02

Additional information on Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate

Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate (CAS No. 2098131-64-5): An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate (CAS No. 2098131-64-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The presence of bromomethyl groups and the tert-butyl ester functionality makes this compound particularly interesting for various synthetic transformations and biological studies.

The structure of Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate is characterized by a central azetidine ring flanked by two bromomethyl groups and a tert-butyl ester group. The azetidine ring provides rigidity and conformational stability, while the bromomethyl groups offer multiple reactive sites for further functionalization. The tert-butyl ester group enhances the solubility and stability of the compound, making it suitable for various synthetic and biological applications.

Recent research has highlighted the potential of Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The bromomethyl groups were found to be crucial for binding to specific protein targets involved in inflammatory pathways, thereby inhibiting the production of pro-inflammatory cytokines.

In another study, researchers explored the use of Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption can lead to various diseases. The unique structure of this compound allows for the precise positioning of functional groups to disrupt specific PPIs, making it a valuable tool in drug discovery.

The synthesis of Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate involves several well-established chemical reactions. One common approach is to start with an azetidine derivative and introduce the bromomethyl groups through selective bromination reactions. The tert-butyl ester group can then be introduced via esterification. This multi-step synthesis process allows for high yields and purity, making it suitable for large-scale production.

The biological activity of Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate has been extensively studied in both in vitro and in vivo models. In vitro studies have shown that this compound exhibits selective binding to specific protein targets, leading to modulation of cellular signaling pathways. In vivo studies have demonstrated its efficacy in animal models of inflammation and other diseases, with minimal toxicity observed at therapeutic doses.

One notable application of Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate is in the treatment of neurodegenerative diseases. Research has shown that derivatives of this compound can cross the blood-brain barrier and target specific proteins involved in neurodegeneration. This property makes it a promising candidate for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile further supports its potential as a therapeutic agent.

In conclusion, Tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate (CAS No. 2098131-64-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and versatile reactivity make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new properties and applications of this compound, further solidifying its importance in the field.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.